Cas no 111198-03-9 (1H-Benzotriazole,1-[(phenylthio)methyl]-)

1H-Benzotriazole,1-[(phenylthio)methyl]- structure
111198-03-9 structure
Product Name:1H-Benzotriazole,1-[(phenylthio)methyl]-
CAS No:111198-03-9
MF:C13H11N3S
MW:241.311540842056
CID:129165
PubChem ID:24868306
Update Time:2025-04-18

1H-Benzotriazole,1-[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzotriazole,1-[(phenylthio)methyl]-
    • 1-(phenylsulfanylmethyl)benzotriazole
    • 1-[(Phenylthio)Methyl]-1H-Benzotriazole
    • 1-((phenylthio)methyl)-1H-benzo[1,2,3]-triazole
    • 1-((phenylthio)methyl)-1h-benzotriazole
    • 1-phenylthiomethyl-1H-benzotriazole
    • AC1LGY5C
    • ACMC-20dspn
    • BIDD:GT0012
    • SureCN2493534
    • DTXSID60357486
    • SCHEMBL2493534
    • benzotriazol-1-ylphenylthiomethane
    • AKOS015889145
    • 1-[(Phenylthio)methyl]-1H-benzotriazole, 97%
    • 1-[(Phenylsulfanyl)methyl]-1H-benzotriazole
    • J-002541
    • 1-((Phenylthio)methyl)-1H-benzo[d][1,2,3]triazole
    • 111198-03-9
    • 1-(phenylthiomethyl)-1H-benzo[d][1,2,3]triazole
    • AE-018/31859027
    • 1-[(PHENYLSULFANYL)METHYL]-1,2,3-BENZOTRIAZOLE
    • 1H-1,2,3-benzotriazol-1-ylmethyl phenyl sulfide
    • MDL: MFCD00274643
    • Inchi: 1S/C13H11N3S/c1-2-6-11(7-3-1)17-10-16-13-9-5-4-8-12(13)14-15-16/h1-9H,10H2
    • InChI Key: OEGFHZKARGKVAQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)CN1C2C=CC=CC=2N=N1

Computed Properties

  • Exact Mass: 241.06753
  • Monoisotopic Mass: 241.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 56A^2

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 89-92 °C (lit.)
  • PSA: 30.71
  • LogP: 3.18110
  • Solubility: Not determined

1H-Benzotriazole,1-[(phenylthio)methyl]- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Risk Phrases:36/37/38

1H-Benzotriazole,1-[(phenylthio)methyl]- Pricemore >>

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